Cas no 2411237-20-0 (2-chloro-N-1-(1-ethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide)

• Product Name: 2-chloro-N-1-(1-ethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide
• CAS No: 2411237-20-0
• MF: C₁₃H₁₅ClN₄O
• MW: 278.737401247025
• CID: 5416119
• PubChem ID: 146092298
• Update Time: 2025-05-22

2-chloro-N-1-(1-ethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z2298506449
• 2-Chloro-N-[1-(1-ethylpyrazol-4-yl)ethyl]pyridine-3-carboxamide
• 2-chloro-N-[1-(1-ethyl-1H-pyrazol-4-yl)ethyl]pyridine-3-carboxamide
• 2411237-20-0
• EN300-26589411
• 2-Chloro-N-[1-(1-ethyl-1H-pyrazol-4-yl)ethyl]-3-pyridinecarboxamide
• 2-chloro-N-1-(1-ethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide

• Inchi： 1S/C13H15ClN4O/c1-3-18-8-10(7-16-18)9(2)17-13(19)11-5-4-6-15-12(11)14/h4-9H,3H2,1-2H3,(H,17,19)
• InChI Key： TVMHJOFMLBLUPB-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1C(NC(C1=CN(CC)N=C1)C)=O

Computed Properties

• Exact Mass: 278.0934388g/mol
• Monoisotopic Mass: 278.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.7±45.0 °C(Predicted)
• pka: 12.41±0.46(Predicted)

Additional information on 2-chloro-N-1-(1-ethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide

Introduction to 2-Chloro-N-1-(1-Ethyl-1H-Pyrazol-4-Yl)Ethylpyridine-3-Carboxamide (CAS No. 2411237-20-0)

The compound 2-chloro-N-1-(1-ethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide, identified by the CAS registry number CAS No. 2411237-20-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and synthetic versatility.

The molecular structure of this compound comprises a pyridine ring substituted with a chlorine atom at the 2-position and a carboxamide group at the 3-position. The carboxamide group is further substituted with an ethyl chain linked to a pyrazole ring, which itself is substituted with an ethyl group at the 1-position. This unique combination of functional groups and heterocyclic structures contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry, particularly in the development of new drug candidates. Researchers have explored its ability to inhibit specific enzymes and receptors, making it a promising lead compound for therapeutic applications. For instance, investigations into its anti-inflammatory and anti-cancer properties have shown encouraging results, suggesting its potential role in treating chronic diseases.

In addition to its pharmacological applications, this compound has also been studied for its role in agrochemicals. Its ability to interact with plant pathogens and inhibit their growth has made it a candidate for developing eco-friendly pesticides and fungicides. This dual applicability underscores the importance of further research into its synthesis, stability, and bioavailability.

The synthesis of 2-chloro-N-1-(1-ethyl-1H-pyrazol-4-yl)ethylpyridine-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring, substitution reactions to introduce the chlorine atom and carboxamide group, and subsequent coupling reactions to attach the pyrazole moiety.

Recent advancements in green chemistry have also influenced the synthesis of this compound, with researchers exploring more sustainable methods to minimize waste and reduce environmental impact. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields.

The environmental impact of this compound is another area of active research. Studies are being conducted to assess its biodegradability, toxicity, and potential accumulation in ecosystems. Understanding these factors is crucial for ensuring that any commercial application of this compound aligns with global safety standards and environmental regulations.

In conclusion, 2-chloro-N-1-(1-ethyl-1H-pyrazol-4-Yl)ethylpyridine -3-carboxamide (CAS No. 2411237 - 20 - 0) represents a fascinating example of how modern organic chemistry can contribute to solving complex problems in medicine and agriculture. With ongoing research uncovering new insights into its properties and applications, this compound holds great promise for future innovations in these fields.